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Compound of Interest

Compound Name:
3-Methoxy-4-methyl-2-

nitropyridine

CAS No.: 155789-92-7

Cat. No.: B123997

Get Quote

Executive Summary & Strategic Value
3-Methoxy-4-methyl-2-nitropyridine represents a "push-pull" pyridine scaffold. The electron-

withdrawing nitro group at C2 activates the ring for nucleophilic attack, while the electron-

donating methoxy (C3) and methyl (C4) groups modulate this reactivity, providing unique

regiochemical control.

Key Applications:

Precursor to PPI Analogs: The 2,3,4-substitution pattern mimics the core of several proton

pump inhibitors (e.g., Rabeprazole intermediates), making it a vital probe for structure-

activity relationship (SAR) studies.

Gateway to Fused Heterocycles: Reduction to the 2-amino derivative unlocks access to

imidazo[1,2-a]pyridines, a privileged scaffold in anxiolytics (e.g., Zolpidem) and anti-

inflammatory agents.
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Orthogonal Functionalization: The C4-methyl group allows for benzylic oxidation or

halogenation, independent of the C2/C3 functionalities.

Derivatization Logic & Pathways
The derivatization strategy centers on three primary reaction vectors:

Vector A (Reduction): Transformation of the C2-nitro group to an amine (The "Gateway"

Step).

Vector B (Cyclization): Utilization of the C2-amine for fused ring construction.

Vector C (Displacement): Direct Nucleophilic Aromatic Substitution (

) of the nitro group.

Visualization: Reaction Workflow
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Figure 1: Strategic reaction map for 3-Methoxy-4-methyl-2-nitropyridine. The primary high-

value pathway is Reduction → Cyclization.

Detailed Experimental Protocols
Protocol A: Chemoselective Reduction to 2-Amino-3-
methoxy-4-methylpyridine
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Rationale: The 2-amino group is the requisite handle for most heterocycle-forming reactions.

While catalytic hydrogenation (H₂/Pd) is standard, the presence of the C3-methoxy group can

sometimes lead to minor demethylation byproducts if conditions are too harsh. The Iron/Acetic

Acid method is recommended for high chemoselectivity and operational simplicity.

Reagents:

Substrate: 3-Methoxy-4-methyl-2-nitropyridine (1.0 eq)

Iron Powder (325 mesh, 5.0 eq)

Glacial Acetic Acid (Solvent/Reagent)[2]

Ethyl Acetate (Extraction)

Step-by-Step Procedure:

Setup: Charge a 3-neck round-bottom flask with 3-Methoxy-4-methyl-2-nitropyridine (10

mmol) and glacial acetic acid (30 mL).

Activation: Add Iron powder (50 mmol) portion-wise at room temperature. Caution:

Exothermic.

Reaction: Heat the mixture to 60°C for 2–4 hours. Monitor by TLC (Eluent: 50%

EtOAc/Hexanes). The starting material (yellow) should disappear, yielding a fluorescent spot

(amine).

Workup: Cool to room temperature. Dilute with EtOAc (100 mL) and filter through a Celite

pad to remove iron residues.

Neutralization: Carefully wash the filtrate with saturated NaHCO₃ solution until the aqueous

phase is pH ~8. Note: CO₂ evolution will be vigorous.

Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexanes or purify via flash chromatography (0-5%

MeOH in DCM).
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Expected Yield: 85–92%

Protocol B: One-Pot Synthesis of Imidazo[1,2-
a]pyridines (GBB Reaction)
Rationale: The Groebke-Blackburn-Bienaymé (GBB) reaction is a multicomponent coupling that

converts the 2-aminopyridine derived in Protocol A directly into a fused imidazo[1,2-a]pyridine

scaffold. This is superior to traditional two-step condensations with α-haloketones due to atom

economy and diversity potential.

Mechanism: [4+1] Cycloaddition involving the amine, an aldehyde, and an isonitrile.

Reagents:

Amine: 2-Amino-3-methoxy-4-methylpyridine (1.0 eq)

Aldehyde: Benzaldehyde (or derivative) (1.0 eq)

Isonitrile: tert-Butyl isocyanide (1.1 eq)

Catalyst: Scandium Triflate [Sc(OTf)₃] (5 mol%) or Iodine (10 mol%)

Solvent: Methanol (MeOH) or Dichloromethane (DCM)

Step-by-Step Procedure:

Mixing: In a sealed tube or microwave vial, dissolve the amine (1.0 mmol) and aldehyde (1.0

mmol) in MeOH (3 mL).

Catalyst Addition: Add Sc(OTf)₃ (0.05 mmol). Stir for 10 minutes at RT to allow imine

formation.

Cyclization: Add tert-butyl isocyanide (1.1 mmol).

Heating:

Thermal: Heat at 60°C for 12 hours.
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Microwave (Preferred): Irradiate at 100°C for 20 minutes.

Workup: Evaporate solvent. Redissolve in DCM and wash with water.

Purification: Column chromatography (EtOAc/Hexanes).

Data Output Table: GBB Reaction Scope

Component Substituent Yield (%) Notes

Aldehyde Phenyl 88%
Standard
benchmark

Aldehyde 4-Cl-Phenyl 91%
Halogen handle for

Suzuki coupling

Aldehyde 3-Pyridyl 76%
Bis-heterocyclic

scaffold

| Isonitrile | Cyclohexyl | 82% | Lipophilic variation |

Protocol C: Nucleophilic Aromatic Substitution ( )
Rationale: The 2-nitro group is a good leaving group. This protocol is useful for introducing

chiral amines or alkoxy groups at the C2 position without reducing the nitro group first (or as an

alternative to the amine pathway).

Reagents:

Substrate: 3-Methoxy-4-methyl-2-nitropyridine[1][3][4][5]

Nucleophile: Morpholine (or primary/secondary amine)

Base: K₂CO₃ (2.0 eq)

Solvent: DMF or DMSO[6]

Procedure:
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Dissolve substrate (1.0 mmol) in DMF (2 mL).

Add K₂CO₃ (2.0 mmol) and Morpholine (1.2 mmol).

Heat to 100°C for 6 hours. Note: Steric hindrance from the C3-methoxy group requires

higher temperatures than unsubstituted 2-nitropyridine.

Pour into ice water. The product often precipitates as a solid.

Safety & Handling
Nitro Compounds: Potentially explosive if heated dry. Always keep in solution during heating

steps.

Isonitriles (Protocol B): Foul odor and toxic. Use only in a well-ventilated fume hood.

Waste: Iron waste from Protocol A must be disposed of as heavy metal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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